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Compound of Interest

Compound Name: cis-2-Decene

CAS No.: 20348-51-0

Cat. No.: B1277015

Get Quote

Chemical Identity, Stereoselective Synthesis, and Biological Applications

Executive Summary
cis-2-Decene (CAS: 20348-51-0) is a monounsaturated alkene defined by the Z-configuration

of the double bond at the C2 position.[1][2] Unlike its thermodynamically more stable trans-

isomer, the cis-isomer possesses unique steric properties and higher ground-state energy,

making it a critical substrate in stereoselective organic synthesis and a high-value target in

chemical ecology.

For the drug development and biotechnology sectors, cis-2-decene serves two pivotal roles:

Biological Scaffold: It acts as the hydrophobic core and immediate synthetic precursor to cis-

2-decenoic acid, a potent Diffusible Signal Factor (DSF) capable of dispersing bacterial

biofilms (e.g., Pseudomonas aeruginosa).

Stereochemical Standard: It is a benchmark molecule for validating Z-selective catalytic

hydrogenation and metathesis protocols.
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Chemical Constitution & Thermodynamic Profile
The utility of cis-2-decene is governed by the steric strain between the C1 methyl group and

the C4 alkyl chain. This "cis-effect" results in distinct physical and spectroscopic signatures

compared to the trans-isomer.

Physical Properties Table
Property Value / Description Note

IUPAC Name (Z)-dec-2-ene

Molecular Formula C₁₀H₂₀

Molecular Weight 140.27 g/mol

Boiling Point 168–170 °C

Slightly lower than trans (174

°C) due to reduced packing

efficiency.

Density 0.741 g/mL (at 25 °C)

Refractive Index 1.4260

Solubility
Immiscible in water; Soluble in

EtOH, Hexane, Et₂O
Highly lipophilic (LogP ~5.4).

Flash Point ~48 °C Flammable liquid.

Spectroscopic Identification (NMR)
Differentiation from the trans-isomer is critical. The cis-geometry is confirmed by the coupling

constant (

) of the vinylic protons.

¹H NMR (CDCl₃, 400 MHz):

Vinyl Protons (C2, C3):

5.35 ppm (multiplet).
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Coupling Constant (

):~11.0 Hz (Characteristic of cis). Note: Trans isomers typically exhibit J ~15.0 Hz.

Allylic Methyl (C1):

1.60 ppm (doublet,

Hz).

Allylic Methylene (C4):

2.05 ppm (quartet-like).

Biological Significance: The "Acid" Connection
While cis-2-decene acts as a semiochemical in specific insect species (e.g., alarm pheromone

component in acarid mites like Tyrophagus putrescentiae), its primary relevance to modern

pharmaceutical research lies in its relationship to Biofilm Dispersion.

Mechanism of Action: Biofilm Modulation
The oxidized derivative, cis-2-decenoic acid (CDA), is a fatty acid messenger that induces the

dispersion of established biofilms in Gram-negative bacteria.[3] Research suggests that the cis-

geometry is essential for receptor binding; the trans-isomer is biologically inactive in this

context.

Target:Pseudomonas aeruginosa and Candida albicans.

Pathway: CDA acts as a Diffusible Signal Factor (DSF) mimic, triggering a switch from a

sessile (biofilm) state to a planktonic (free-floating) state, rendering the bacteria susceptible

to antibiotics.
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Figure 1: The structural logic connecting the alkene scaffold to anti-infective activity.
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Advanced Synthesis & Manufacturing Protocols
Achieving high stereoisomeric purity (>98% Z) is the primary challenge. Thermodynamic

equilibration favors the trans-isomer; therefore, synthesis must be kinetically controlled.

Protocol A: Lindlar Hydrogenation (The Gold Standard)
This method utilizes a "poisoned" palladium catalyst to arrest reduction at the alkene stage and

enforce syn-addition of hydrogen, guaranteeing cis-geometry.

Objective: Synthesis of cis-2-decene from 2-decyne. Scale: Laboratory (10–50 mmol).

Reagents:
Substrate: 2-Decyne (purity >98%).

Catalyst: Lindlar Catalyst (5% Pd on CaCO₃ + Pb).[4]

Poison: Quinoline (Synthetic grade).

Solvent: Hexane or Ethyl Acetate (dry).

Hydrogen Source: H₂ balloon or low-pressure manifold (1 atm).

Step-by-Step Methodology:
Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 2-decyne (20 mmol, ~2.76

g) in dry Hexane (50 mL).

Catalyst Loading: Add Lindlar catalyst (5 wt% equivalent relative to substrate, ~140 mg).

Poisoning: Add Quinoline (0.2 equivalents). Crucial Step: Quinoline occupies highly active

sites on the Pd surface, preventing over-reduction to decane and isomerization to trans-2-

decene.

Hydrogenation: Purge the flask with N₂, then introduce H₂ via a balloon (1 atm). Stir

vigorously at room temperature.
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Monitoring: Monitor reaction progress via GC-FID every 30 minutes. The reaction is

complete when the alkyne peak disappears. Warning: Do not over-expose to H₂ once the

starting material is consumed, as isomerization may occur.

Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the

filtrate with 1M HCl (to remove quinoline), then saturated NaHCO₃ and brine.

Purification: Dry over MgSO₄, concentrate, and distill under reduced pressure (or use flash

chromatography with 100% Pentane) to isolate cis-2-decene.

Expected Yield: 85–95%. Selectivity: >97:3 Z:E ratio.

Protocol B: Z-Selective Cross-Metathesis (Modern
Approach)
For complex substrates where alkyne precursors are unavailable, Ruthenium-based Z-selective

catalysts (e.g., Grubbs Z-catalysts) can couple 1-octene and cis-2-butene (or similar donors).

This is often used in the synthesis of pheromone analogs.
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Figure 2: Workflow for the stereoselective synthesis of cis-2-decene via Lindlar hydrogenation.

Analytical Validation
To ensure the integrity of the cis-isomer for biological testing, gas chromatography is required.
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Column: Fused silica capillary column (e.g., DB-Wax or HP-5).

Carrier Gas: Helium (1 mL/min).

Temperature Program: 60 °C (2 min hold)

200 °C at 10 °C/min.

Retention Time: The cis-isomer typically elutes before the trans-isomer on non-polar columns

(HP-5) due to a lower boiling point, but order may reverse on polar columns (DB-Wax).

Always coinject with a known standard.

Safety & Handling (SDS Summary)
Hazards: Flammable liquid (Category 3). Aspiration hazard if swallowed. Skin irritant.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C. Alkenes are prone to

auto-oxidation over time; adding a stabilizer (e.g., BHT) is recommended for long-term

storage.

Spill Response: Absorb with inert material (sand/vermiculite). Do not use combustible

materials like sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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